Cas no 891132-39-1 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• CAS No: 891132-39-1
• MF: C₁₅H₈Cl₂FN₃O₂
• MW: 352.147324562073
• CID: 6204377
• PubChem ID: 16821708
• Update Time: 2025-07-01

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• AKOS024656208
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-fluorobenzamide
• CCG-310018
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-fluorobenzamide
• 891132-39-1
• AB00678886-01
• F2518-0013

• Inchi： 1S/C15H8Cl2FN3O2/c16-9-4-5-12(17)11(7-9)14-20-21-15(23-14)19-13(22)8-2-1-3-10(18)6-8/h1-7H,(H,19,21,22)
• InChI Key： AXKZUSVUHWDNGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=NN=C(NC(C2C=CC=C(C=2)F)=O)O1)Cl

Computed Properties

• Exact Mass: 350.9977601g/mol
• Monoisotopic Mass: 350.9977601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68Ų

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide

Introduction to N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide (CAS No. 891132-39-1)

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide, identified by its CAS number 891132-39-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biological applications.

The molecular structure of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a 1,3,4-oxadiazole ring and a 3-fluorobenzamide moiety suggests that this compound may interact with biological targets in a manner that could be beneficial for therapeutic purposes. Specifically, the 2,5-dichlorophenyl substituent enhances the electronic properties of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicine. The 1,3,4-oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Studies have shown that oxadiazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 3-fluorobenzamide group further expands the pharmacological profile of this compound, suggesting possible applications in the treatment of various diseases.

The synthesis of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the 1,3,4-oxadiazole core through cyclocondensation reactions. Subsequent steps involve functionalization at the 2-position of the oxadiazole ring and introduction of the 3-fluorobenzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

The pharmacological evaluation of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide has revealed promising results in preclinical studies. Initial assays have demonstrated significant inhibitory activity against various enzymes and receptors implicated in human diseases. Notably, this compound has shown potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Additionally, its interaction with inflammatory pathways has been explored, suggesting possible applications in anti-inflammatory therapies.

The structural features of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide also make it an attractive candidate for further optimization through structure-based drug design. Computational modeling techniques have been utilized to understand the binding interactions between this compound and its target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity and have guided the design of analogs with enhanced potency and selectivity.

In conclusion, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide (CAS No. 891132-39-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and promising biological activity position it as a valuable tool for further research and development. As our understanding of drug design continues to evolve，this compound is likely to play an important role in the discovery and development of novel therapeutic agents.